Cas no 2138000-69-6 (5-(5-methylmorpholin-3-yl)spiro2.4heptan-4-one)

• Product Name: 5-(5-methylmorpholin-3-yl)spiro2.4heptan-4-one
• CAS No: 2138000-69-6
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6447949
• PubChem ID: 165484255
• Update Time: 2025-05-20

5-(5-methylmorpholin-3-yl)spiro2.4heptan-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(5-methylmorpholin-3-yl)spiro2.4heptan-4-one
• 2138000-69-6
• 5-(5-methylmorpholin-3-yl)spiro[2.4]heptan-4-one
• EN300-1127814

• Inchi： 1S/C12H19NO2/c1-8-6-15-7-10(13-8)9-2-3-12(4-5-12)11(9)14/h8-10,13H,2-7H2,1H3
• InChI Key： IYSCUVAWMLGVLJ-UHFFFAOYSA-N
• SMILES： O=C1C(C2COCC(C)N2)CCC21CC2

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-(5-methylmorpholin-3-yl)spiro2.4heptan-4-one

Introduction to 5-(5-methylmorpholin-3-yl)spiro2.4heptan-4-one and its CAS No. 2138000-69-6

5-(5-methylmorpholin-3-yl)spiro2.4heptan-4-one is a compound of significant interest in the field of pharmaceutical chemistry, characterized by its unique spirocyclic structure and morpholine moiety. This compound, identified by the CAS number 2138000-69-6, has garnered attention due to its potential applications in drug discovery and development. The spirocyclic framework, which combines a seven-membered lactam ring with a morpholine group, offers a versatile scaffold for medicinal chemists to explore.

The structural motif of 5-(5-methylmorpholin-3-yl)spiro2.4heptan-4-one is particularly noteworthy for its ability to interact with biological targets in multiple ways. The morpholine ring, known for its favorable pharmacokinetic properties, contributes to the compound's solubility and stability, while the spirocyclic core provides rigidity and specific spatial orientation. These features make it an attractive candidate for designing molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have enabled the rational design of such spirocyclic compounds, leveraging molecular modeling techniques to predict their binding modes and interactions with biological targets. Studies have shown that the presence of the 5-methylmorpholine substituent enhances the compound's ability to modulate enzyme activity, making it a promising lead for further optimization.

In the context of drug discovery, 5-(5-methylmorpholin-3-yl)spiro2.4heptan-4-one has been investigated for its potential role in treating various therapeutic areas, including central nervous system (CNS) disorders and inflammatory conditions. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter receptors has been particularly highlighted in preclinical studies. These findings suggest that it may serve as a valuable intermediate in the synthesis of novel therapeutics targeting neurological disorders.

The synthesis of 5-(5-methylmorpholin-3-yl)spiro2.4heptan-4-one involves multi-step organic transformations, including spirocyclization reactions and functional group modifications. The process requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

One of the most compelling aspects of 5-(5-methylmorpholin-3-yl)spiro2.4heptan-4-one is its versatility as a scaffold for drug design. By modifying different parts of its structure, chemists can generate a library of derivatives with tailored biological activities. For instance, replacing the methyl group on the morpholine ring or altering the lactam moiety can lead to compounds with enhanced potency or selectivity against specific targets.

The pharmacological profile of 5-(5-methylmorpholin-3-yl)spiro2.4heptan-4-one has been further explored through in vitro and in vivo studies. These investigations have revealed that the compound exhibits moderate affinity for certain enzyme families, including those involved in metabolic pathways relevant to inflammation and pain modulation. Such findings underscore its potential as a lead compound for developing novel therapeutics.

Moreover, the chemical stability of 5-(5-methylmorpholin-3-yl)spiro2.4heptan-4-one under various storage conditions has been evaluated, demonstrating its suitability for long-term use in research settings. This stability is crucial for ensuring consistent performance in experimental protocols and clinical trials.

The growing interest in spirocyclic compounds like 5-(5-methylmorpholin-3-yl)spiro2.4heptan-4-one reflects broader trends in medicinal chemistry towards designing molecules with complex three-dimensional structures. Such structures often provide improved binding properties compared to simpler linear or cyclic analogs, making them more effective candidates for drug development.

In conclusion, 5-(5-methylmorpholin-3-yl)spiro2.4heptan-4-one (CAS No. 2138000-69-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its spirocyclic core combined with the morpholine substituent offers a versatile platform for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.